N-(3-fluoro-4-methylphenyl)-N'-[1-(4-methylphenyl)ethyl]urea

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-[1-(4-methylphenyl)ethyl]urea
• InChI: InChI=1S/C17H19FN2O/c1-11-4-7-14(8-5-11)13(3)19-17(21)20-15-9-6-12(2)16(18)10-15/h4-10,13H,1-3H3,(H2,19,20,21)
• InChI Key: JPDVIGLFHSMJLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)NC2=CC(=C(C=C2)C)F
• Molecular Formula: C17H19FN2O
• Molecular Weight: 286.34 g/mol

Description

N-(3-fluoro-4-methylphenyl)-N'-[1-(4-methylphenyl)ethyl]urea, also known as FMPEU, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-N'-[1-(4-methylphenyl)ethyl]urea involves the selective modulation of ion channels in the brain. Specifically, this compound has been found to target the TRPC5 ion channel, which plays a key role in regulating the activity of neurons. By modulating the activity of this channel, this compound can affect a range of physiological processes, including synaptic transmission, neuronal excitability, and plasticity.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the modulation of ion channel activity, the regulation of synaptic transmission, and the modulation of neuronal excitability. These effects have been studied in vitro and in vivo and have been found to be dose-dependent and reversible.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-fluoro-4-methylphenyl)-N'-[1-(4-methylphenyl)ethyl]urea in laboratory experiments is its selectivity for the TRPC5 ion channel. This allows researchers to investigate the role of this channel in various physiological processes without affecting other ion channels. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-fluoro-4-methylphenyl)-N'-[1-(4-methylphenyl)ethyl]urea, including:
1. Investigating the role of the TRPC5 ion channel in various neurological disorders, such as epilepsy and Alzheimer's disease.
2. Developing new compounds that target other ion channels in the brain, which could have potential applications in the treatment of neurological disorders.
3. Studying the long-term effects of this compound on neuronal function and plasticity.
4. Developing new methods for synthesizing this compound that are more efficient and cost-effective.
5. Investigating the potential applications of this compound in other fields, such as drug discovery and biotechnology.
In conclusion, this compound is a promising compound that has potential applications in scientific research, particularly in the field of neuroscience. Its unique mechanism of action and selectivity for the TRPC5 ion channel make it a valuable tool for investigating the role of this channel in various physiological processes. However, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in other fields.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-N'-[1-(4-methylphenyl)ethyl]urea has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to selectively modulate the activity of certain ion channels in the brain, which makes it a valuable tool for investigating the role of these channels in various physiological processes.